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Compound of Interest

Compound Name: 3-Morpholinopropanal
CAS No.: 19851-01-5
Cat. No.: B012511
Get Quote
. J

Executive Technical Summary

3-Morpholinopropanal (also known as 3-morpholinopropionaldehyde) is a pivotal aliphatic
aldehyde intermediate used primarily to introduce the morpholinopropyl motif into drug
candidates. This moiety is highly valued in Central Nervous System (CNS) drug discovery for
its ability to modulate lipophilicity (

) and enhance blood-brain barrier (BBB) permeability while maintaining aqueous solubility via
the basic nitrogen.[1]

e CAS Number: 39713-76-3
¢ Molecular Formula: C

H
NO

¢ Molecular Weight: 143.18 g/mol
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o Key Reactivity: Electrophilic carbonyl center susceptible to reductive amination;

-amino functionality prone to oxidation or polymerization.

The "Ghost" Intermediate

Researchers often struggle to find this compound in standard catalogs (Sigma, Fisher) as a
bulk stock item. Reason: Aliphatic

-amino aldehydes are chemically labile. They are prone to:

o Oxidation: Rapid conversion to 3-morpholinopropanoic acid upon air exposure.
o Polymerization: Aldol-like self-condensation.

e Hydration: Formation of gem-diols in agueous media.

Strategic Implication: Sourcing strategies must pivot from "bulk procurement” to "just-in-time"
synthesis or custom manufacturing.

Supply Landscape & Procurement Strategy

Due to the stability profile, the supply chain is tiered by "Ready-to-Ship" precursors vs. "Make-
to-Order" finished product.

Tier 1: Custom Synthesis & Specialized Building Blocks

These suppliers possess the infrastructure to synthesize and ship unstable aldehydes under
inert atmosphere (Argon/Nitrogen) or provide the stable acetal protected form.
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Supplier Type Strategic Value

High. Likely offers the
compound as part of their
"REAL" (Readily Accessible)
database or as a custom

Enamine Global CRO

synthesis project. Excellent for

library synthesis.

High. Known for stocking

heterocyclic building blocks.
Combi-Blocks Specialist Often lists the acetal precursor

(e.g., 3-morpholinopropanal

diethyl acetal).

Medium. Best for kilogram-

scale GMP batches where the
Wuxi AppTec CDMO aldehyde is generated and

immediately consumed in a

telescope process.

Low (Direct). Rarely stocks the
free aldehyde. Primary source

Sigma-Aldrich Distributor for precursors (Morpholine,
Acrolein, 3-

Morpholinopropanol).

Tier 2: The "Precursor" Route (Recommended)

For most research labs, buying the stable precursor and generating the aldehyde in situ is the
gold standard for purity and reproducibility.

Key Precursors to Stock:

o 3-Morpholinopropanol (CAS 4441-30-9): Stable liquid. Requires oxidation (Swern/Dess-
Martin) to yield the aldehyde.

e 3-Morpholinopropanal diethyl acetal (CAS 100-00-0 equivalent structure): Requires mild
acid hydrolysis to release the aldehyde.
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e Acrolein (CAS 107-02-8) + Morpholine (CAS 110-91-8): For de novo synthesis (Michael
Addition).

Technical Workflows & Protocols
Workflow A: In Situ Generation via Michael Addition

This is the most cost-effective method for generating fresh 3-Morpholinopropanal for
immediate use in reductive amination.

Mechanism: Conjugate addition of a secondary amine (morpholine) to an

-unsaturated aldehyde (acrolein).

Experimental Protocol

e Scale: 10 mmol
o Safety Warning: Acrolein is highly toxic and a lachrymator. Work in a fume hood.

e Setup: Flame-dry a 50 mL round-bottom flask (RBF) equipped with a magnetic stir bar and
addition funnel. Flush with N

e Solvent: Add Dichloromethane (DCM) (20 mL) and Morpholine (0.87 g, 10 mmol). Cool to
0°C (ice bath).

o Addition: Dropwise add Acrolein (0.62 g, 11 mmol, 1.1 eq) diluted in 5 mL DCM over 15
minutes. Control exotherm.

e Reaction: Stir at 0°C for 1 hour, then warm to Room Temperature (RT) for 1 hour.
» Validation: Take a 50

L aliquot, dilute in CDCI
. Check

H NMR for disappearance of vinyl protons (acrolein) and appearance of the aldehyde triplet
at
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~9.8 ppm.

e Usage: The resulting solution of 3-Morpholinopropanal is used directly in the next step
(e.g., reductive amination) without isolation to prevent decomposition.

Workflow B: Reductive Amination (Drug Synthesis)

Once generated, the aldehyde is coupled with a primary amine (Drug-NH

) to install the side chain.

e Coupling: To the DCM solution from Workflow A, add the Target Amine (10 mmol) and Acetic
Acid (1.2 eq) to catalyze imine formation. Stir 2 hours.

e Reduction: Cool to 0°C. Add Sodium Triacetoxyborohydride (STAB) (15 mmol, 1.5 eq). STAB
is preferred over NaCNBH

for safety and selectivity.

e Quench: After 12 hours, quench with sat. NaHCO

. Extract with DCM.[2]

 Purification: The basic morpholine tail allows easy purification. Wash organic layer with water
(removes neutral impurities). Extract product into 1M HCI (aqueous), wash aqueous layer
with ether, then basify aqueous layer (pH 10) and extract back into DCM.

Visualizing the Critical Path

The following diagram illustrates the decision logic for sourcing versus synthesizing, ensuring
the integrity of the downstream application.
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Need 3-Morpholinopropanal

Check Tier 1 Suppliers
(Enamine, Combi-Blocks)

:
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Caption: Strategic decision tree for sourcing 3-Morpholinopropanal, highlighting the "Make vs.

Buy" pathways based on stability constraints.

Quality Control & Validation Data

When synthesizing or receiving a custom batch, validation is non-negotiable.

Analytical Method

Expected Signal

Diagnostic Value

i Confirms aldehyde presence.
H NMR (CDCI Triplet at ae yae p ese
Absence indicates oxidation to
) 9.7-9.8 ppm (CHO) acid.
Multiplet at
H NMR (CDCI Confirms morpholine ring
2.4-2.7 ppm (CH ) )
integrity.
) )
Aldehydes stain rapidly. Check
TLC (Silica) Stain with Ninhydrin or KMnO for baseline streak
(acid/polymer).
rapid purity check. Note: Inject
GC-MS M+ peak at 143 m/z cold to prevent thermal

degradation.

Storage Protocol (Critical)

If you must store the isolated aldehyde:
o Atmosphere: Seal under Argon.
e Temperature: -20°C or -80°C.

o Additive: Some suppliers add 0.1% hydroquinone as a stabilizer against polymerization.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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